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Compound of Interest

Compound Name: 2-Methoxybenzoylacetonitrile

Cat. No.: B1588101 Get Quote

This guide provides a comprehensive overview of the core physicochemical properties of 2-
Methoxybenzoylacetonitrile (CAS No. 35276-83-6), a key intermediate in various synthetic

pathways of interest to the pharmaceutical and chemical research sectors. This document is

intended for researchers, scientists, and drug development professionals, offering in-depth,

field-proven insights into the determination and application of its melting point and solubility

characteristics.

Introduction to 2-Methoxybenzoylacetonitrile
2-Methoxybenzoylacetonitrile, also known as 3-(2-methoxyphenyl)-3-oxopropanenitrile, is a

crystalline organic compound with the molecular formula C₁₀H₉NO₂. Its structure, featuring a

methoxy-substituted benzene ring attached to a β-ketonitrile moiety, makes it a versatile

building block in organic synthesis. Understanding its fundamental physical properties is

paramount for its effective use in reaction design, purification, and formulation development.

This guide will focus on two of its most critical parameters: melting point and solubility.

Core Physicochemical Properties
The melting point and solubility of a compound are not mere data points; they are indicators of

purity, stability, and intermolecular forces, and they dictate the practical aspects of its handling

and application in a laboratory setting.
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Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The sharpness

of the melting point is a reliable indicator of purity; impurities tend to depress and broaden the

melting range.

Reported Melting Point:

The literature value for the melting point of 2-Methoxybenzoylacetonitrile is approximately

60-64°C[1].

Table 1: Physicochemical Data for 2-Methoxybenzoylacetonitrile

Property Value Source(s)

CAS Number 35276-83-6 [2]

Molecular Formula C₁₀H₉NO₂ [2]

Molecular Weight 175.18 g/mol [2]

Appearance
Colorless crystal or white

powder
[1]

Melting Point ~60-64°C [1]

Boiling Point ~343°C [1]

Solubility Profile
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. This property is crucial for selecting appropriate solvents

for synthesis, extraction, recrystallization, and formulation.

Qualitative Solubility:

2-Methoxybenzoylacetonitrile exhibits the following solubility characteristics[1]:

Soluble in: Dimethyl sulfoxide (DMSO), Dichloromethane (DCM)
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Slightly soluble in: Ethanol, Chloroform

Almost insoluble in: Water

This solubility profile is consistent with a molecule that has both polar (ketone, nitrile, ether) and

nonpolar (benzene ring) functionalities. The high solubility in polar aprotic solvents like DMSO

and DCM, and lower solubility in protic solvents like ethanol and water, provides a strong basis

for developing effective purification and reaction protocols.

Experimental Determination of Physicochemical
Properties
The following sections provide detailed, self-validating protocols for the determination of the

melting point and solubility of 2-Methoxybenzoylacetonitrile. These methods are grounded in

standard laboratory practices and are designed to ensure accuracy and reproducibility.

Protocol for Melting Point Determination
The determination of a sharp melting point range is a primary indicator of the purity of a

crystalline solid. The following protocol utilizes the capillary method, a widely accepted

technique.

Methodology:

Sample Preparation:

Ensure the 2-Methoxybenzoylacetonitrile sample is completely dry and finely powdered.

If necessary, gently crush the crystals using a mortar and pestle.

Tap the open end of a capillary tube into the powdered sample to collect a small amount of

material.

Invert the tube and tap the sealed end on a hard surface to pack the sample into a dense

column of 2-3 mm in height at the bottom of the tube.

Apparatus Setup:
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Use a calibrated melting point apparatus.

Insert the capillary tube into the sample holder of the apparatus.

Measurement:

Set a rapid heating rate (e.g., 10-20°C/minute) to obtain an approximate melting point.

Allow the apparatus to cool.

Prepare a new sample and heat rapidly to about 15-20°C below the approximate melting

point.

Reduce the heating rate to 1-2°C/minute to allow for thermal equilibrium between the

sample and the thermometer.

Record the temperature at which the first drop of liquid appears (the onset of melting) and

the temperature at which the last solid particle melts (the completion of melting). This is

the melting point range.

Causality Behind Experimental Choices:

Fine Powder: A finely powdered sample ensures uniform heat distribution and a more

accurate melting point reading.

Slow Heating Rate: A slow heating rate near the melting point is crucial for ensuring that the

temperature of the heating block and the sample are in equilibrium, leading to a precise

measurement.

Diagram 1: Workflow for Melting Point Determination

Sample Preparation Measurement

Dry and Powder Sample Load Capillary Tube
2-3 mm height

Place in Apparatus Rapid Scan (Approx. MP) Slow Scan (1-2°C/min)
Cool and Repeat

Record Range (Onset to Completion)
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Click to download full resolution via product page

A streamlined workflow for accurate melting point determination.

Protocol for Qualitative Solubility Assessment
This protocol provides a systematic approach to determining the solubility of 2-
Methoxybenzoylacetonitrile in a range of common laboratory solvents.

Methodology:

Initial Screening in Water:

To a small test tube, add approximately 10-20 mg of 2-Methoxybenzoylacetonitrile.

Add 1 mL of deionized water.

Vortex or shake the tube vigorously for 30 seconds.

Observe for dissolution. If the solid remains, the compound is classified as insoluble in

water.

Screening in Organic Solvents:

Repeat the process described in step 1 with the following solvents:

Dimethyl sulfoxide (DMSO)

Dichloromethane (DCM)

Ethanol

Chloroform

Hexanes (as a nonpolar reference)

Record observations for each solvent, noting whether the compound is fully soluble,

partially soluble, or insoluble.
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Causality Behind Experimental Choices:

Standardized Amounts: Using consistent amounts of solute and solvent allows for a semi-

quantitative comparison of solubility across different solvents.

Vigorous Agitation: Ensures that the entire surface area of the solid is exposed to the

solvent, facilitating dissolution.

Diagram 2: Decision Tree for Solubility Assessment

Expected Results

Start with 2-Methoxybenzoylacetonitrile

Test in Water

Test in Organic Solvents

Insoluble

DMSO DCM Ethanol Chloroform

Water: Insoluble DMSO: Soluble DCM: Soluble Ethanol: Slightly Soluble Chloroform: Slightly Soluble

Click to download full resolution via product page

A systematic approach to qualitative solubility testing.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-
Methoxybenzoylacetonitrile.
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General Handling: Work in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of dust and contact with skin and eyes.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves (nitrile rubber is a suitable choice), and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
The melting point and solubility of 2-Methoxybenzoylacetonitrile are fundamental properties

that are critical for its successful application in research and development. The data and

protocols presented in this guide provide a solid foundation for scientists to handle, purify, and

utilize this versatile compound with confidence and precision. Adherence to the detailed

experimental procedures will ensure the generation of reliable and reproducible results, which

is the cornerstone of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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